Cas no 2361634-62-8 (2-Fluoro-2-[3-hydroxy-1-[(2-methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]acetic acid)

• Product Name: 2-Fluoro-2-[3-hydroxy-1-[(2-methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]acetic acid
• CAS No: 2361634-62-8
• MF: C₁₀H₁₆FNO₅
• MW: 249.23614692688
• CID: 6553591
• PubChem ID: 139026632
• Update Time: 2025-05-20

2-Fluoro-2-[3-hydroxy-1-[(2-methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7430966
• 2-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}-2-fluoroacetic acid
• 2361634-62-8
• 2-Fluoro-2-[3-hydroxy-1-[(2-methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]acetic acid

• Inchi： 1S/C10H16FNO5/c1-9(2,3)17-8(15)12-4-10(16,5-12)6(11)7(13)14/h6,16H,4-5H2,1-3H3,(H,13,14)
• InChI Key： DRIPYCAOTXUFDR-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C1(CN(C(=O)OC(C)(C)C)C1)O

Computed Properties

• Exact Mass: 249.10125077g/mol
• Monoisotopic Mass: 249.10125077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 87.1Ų

Additional information on 2-Fluoro-2-[3-hydroxy-1-[(2-methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]acetic acid

Introduction to 2-Fluoro-2-[3-hydroxy-1-[(2-methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]acetic acid (CAS No. 2361634-62-8) in Modern Chemical and Biomedical Research

2-Fluoro-2-[3-hydroxy-1-[(2-methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]acetic acid, identified by its CAS number 2361634-62-8, represents a significant compound in the realm of pharmaceutical chemistry and biomedicine. This compound, characterized by its complex structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of a fluorine atom and an azetidine ring in its molecular structure imparts unique chemical properties that make it a valuable candidate for further investigation.

The structural motif of 2-fluoro-2-[3-hydroxy-1-[(2-methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]acetic acid incorporates several key functional groups that contribute to its reactivity and biological activity. The fluorine substituent, for instance, is known to enhance metabolic stability and binding affinity in drug molecules, while the azetidine ring provides a rigid scaffold that can be engineered to interact with biological targets. Additionally, the hydroxyl and ester groups present in the molecule suggest potential for further derivatization, enabling the synthesis of analogs with tailored properties.

In recent years, there has been a growing interest in fluorinated heterocycles as pharmacophores due to their ability to modulate enzyme activity and receptor binding. Studies have demonstrated that fluorine atoms can influence the electronic distribution of molecules, leading to improved pharmacokinetic profiles. The azetidine core, in particular, has been explored in the development of antibiotics, antivirals, and anticancer agents, owing to its ability to mimic natural amino acid structures and disrupt pathogenic mechanisms.

Current research in the field of medicinal chemistry has highlighted the importance of fluoroalkylcarbonyl derivatives as intermediates in the synthesis of bioactive compounds. The (2-methylpropan-2-yl)oxycarbonyl group in 2-fluoro-2-[3-hydroxy-1-[(2-methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]acetic acid serves as a protecting group for carboxylic acids, facilitating their incorporation into more complex molecular architectures. This strategy is particularly useful in multi-step syntheses where selective functionalization is required.

The biological significance of this compound is further underscored by its potential role in modulating inflammatory pathways. Emerging evidence suggests that azetidine derivatives can interact with enzymes involved in prostaglandin synthesis, such as cyclooxygenases (COX). By inhibiting these enzymes, such compounds may exhibit anti-inflammatory effects, making them candidates for therapeutic intervention in chronic inflammatory diseases. Additionally, the presence of a hydroxyl group provides a site for conjugation with other bioactive molecules, expanding its utility in drug design.

The synthetic pathways leading to 2-fluoro-2-[3-hydroxy-1-[(2-methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]acetic acid are intricate but well-documented. Key steps include nucleophilic substitution reactions at the fluorine atom followed by ring-closure polymerization to form the azetidine scaffold. The introduction of the ester group is typically achieved through transesterification or carbodiimide-mediated coupling reactions. These synthetic strategies highlight the compound's versatility and the ease with which it can be modified for specific applications.

In vitro studies have begun to explore the pharmacological profile of CAS No. 2361634-62-8. Initial assays indicate that this compound exhibits moderate activity against certain bacterial strains, potentially due to its ability to disrupt cell wall synthesis or interfere with metabolic pathways. Furthermore, preliminary toxicity studies suggest that it is well-tolerated at low concentrations but may require further optimization to enhance safety profiles.

The integration of computational chemistry into drug discovery has accelerated the development of novel compounds like 2-fluoro-2-[3-hydroxy-1-[(2-methylpropan-2-yloxy carbonyl)]azetidin -3 - yl]acetic acid. Molecular modeling techniques have been employed to predict binding affinities and optimize interactions with target proteins. These simulations have guided modifications to improve potency while minimizing off-target effects. Such advancements underscore the importance of interdisciplinary approaches in modern pharmaceutical research.

Future directions for research on this compound include exploring its role in combination therapies and investigating mechanisms of resistance. By pairing it with other bioactive agents, researchers aim to enhance therapeutic outcomes and reduce the likelihood of treatment failure. Additionally, understanding how structural modifications affect biological activity will provide insights into designing next-generation drugs with improved efficacy and selectivity.

The broader implications of this work extend beyond individual compounds to advancements in chemical biology and synthetic methodologies. The development of efficient synthetic routes for complex molecules like CAS No 2361634 - 62 - 8 not only facilitates access to new drug candidates but also contributes to our fundamental understanding of molecular interactions at a chemical level.